Cas no 2229600-47-7 (2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine)

• Product Name: 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine
• CAS No: 2229600-47-7
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 5808702
• PubChem ID: 165652348
• Update Time: 2025-11-02

2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine
• 2229600-47-7
• EN300-1796172

• Inchi： 1S/C10H10FN/c1-4-10(2,3)8-5-6-9(11)12-7-8/h1,5-7H,2-3H3
• InChI Key： YADXNYIHUFCOLU-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C(C#C)(C)C

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine

2-Fluoro-5-(2-methylbut-3-yn-2-yl)pyridine (CAS 2229600-47-7): A Versatile Fluorinated Pyridine Derivative

2-Fluoro-5-(2-methylbut-3-yn-2-yl)pyridine (CAS 2229600-47-7) is an emerging fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound combines the unique electronic properties of fluorinated pyridines with the structural versatility of an alkyne-substituted side chain, making it a valuable building block in modern synthetic chemistry.

The molecular structure of 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine features a pyridine ring substituted with both a fluorine atom at the 2-position and a 2-methylbut-3-yn-2-yl group at the 5-position. This particular arrangement creates interesting electronic effects that influence the compound's reactivity, which is why researchers are increasingly interested in its potential applications. Recent studies show growing demand for fluorinated heterocyclic compounds in drug discovery, with particular interest in their improved metabolic stability and membrane permeability.

In pharmaceutical applications, 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine serves as a key intermediate for the synthesis of various bioactive molecules. The presence of both fluorine and alkyne functionalities allows for diverse chemical modifications through click chemistry and cross-coupling reactions. This aligns perfectly with current trends in medicinal chemistry where researchers seek multifunctional building blocks that can streamline drug development processes.

The agrochemical industry has also shown interest in 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine derivatives for developing new crop protection agents. Fluorinated pyridines often demonstrate enhanced biological activity and environmental stability compared to their non-fluorinated counterparts. With increasing global focus on sustainable agriculture, compounds like CAS 2229600-47-7 are being evaluated for their potential in creating next-generation pesticides with lower environmental impact.

From a synthetic chemistry perspective, the 2-methylbut-3-yn-2-yl group in this compound offers unique opportunities for further functionalization. The terminal alkyne can participate in various coupling reactions, while the tertiary carbon center provides steric influence that can be exploited for selective transformations. These characteristics make 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine particularly valuable for constructing complex molecular architectures.

Recent advances in fluorine chemistry have highlighted the importance of compounds like CAS 2229600-47-7. The strategic incorporation of fluorine atoms into organic molecules continues to be a hot topic in chemical research, as evidenced by the growing number of publications and patents in this area. The unique properties imparted by fluorine—including increased lipophilicity, metabolic stability, and binding affinity—make fluorinated pyridine derivatives particularly attractive for various applications.

Quality control and analytical characterization of 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its performance in subsequent synthetic steps, especially when used in pharmaceutical applications where stringent quality standards apply. Manufacturers and suppliers are increasingly focusing on developing robust analytical methods to ensure consistent quality of this valuable intermediate.

The market for specialty fluorinated compounds like 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine is experiencing steady growth, driven by demand from both pharmaceutical and agrochemical sectors. Industry analysts predict continued expansion as more applications for these materials are discovered. With the increasing importance of structure-activity relationships in drug design, compounds offering multiple points for structural modification are becoming particularly valuable.

Environmental and safety considerations for handling 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures should always be observed. The compound's stability and compatibility with various reaction conditions make it a practical choice for many synthetic applications.

Future research directions for CAS 2229600-47-7 may explore its potential in materials science applications, particularly in the development of specialty polymers or functional materials. The combination of aromaticity, fluorine substitution, and alkyne functionality presents interesting possibilities for creating novel materials with tailored properties. As the scientific community continues to explore new applications for fluorinated building blocks, compounds like 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine will likely play increasingly important roles.

For researchers and manufacturers seeking reliable sources of 2-fluoro-5-(2-methylbut-3-yn-2-yl)pyridine, it's important to partner with suppliers who can provide comprehensive technical data, including spectroscopic characterization and purity documentation. The compound's growing importance in various fields underscores the need for high-quality production standards and thorough analytical support.